Cas no 2778-42-9 (1,3-Bis(1-isocyanato-1-methylethyl)benzene)

1,3-Bis(1-isocyanato-1-methylethyl)benzene Properties

Names and Identifiers

• 1,3-BIS(1-ISOCYANATO-1-METHYLETHYL)BENZENE
• 1,3-Bis(2-isocyanato-2-propyl)benzene
• Benzene, 1,3-bis(1-isocyanato-1-methylethyl)-
• 1,3-bis(2-isocyanatopropan-2-yl)benzene
• m-Tetramethylxylene diisocyanate
• TMXDI
• YMD74QL0TC
• DSSTox_CID_7498
• DSSTox_RID_78473
• DSSTox_GSID_27498
• m-TMXDI
• Tetramethyl-m-xylylene diisocyanate
• 1,3-Bis(alpha-isocyanatoisopropyl)benzene
• Isocyanic acid, m-phenylenediisopropylidene ester
• alp
• AKOS000120107
• DTXSID4027498
• 1,3-Bis(1-isocyanato-1-methylethyl)benzene, 97%
• ISOCYANIC ACID, .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-M-XYLYLENE ESTER
• NS00003245
• EN300-20551
• .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-1,3-XYLYLENE DIISOCYANATE
• alpha,alpha,alpha',alpha'-Tetramethyl-m-xylylene diisocyanat
• alpha,alpha,alpha',alpha'-Tetramethyl-m-phenylenedimethylene diisocyanate
• Tox21_303289
• 1,3-Bis(1-isocyanato-1-methylethyl)benzene #
• 1,3-bis-(1-isocyanato-1-methylethyl)-benzene
• BS-43987
• 1,3-bis(1-isocyanato-1-methylethyl) benzene
• NCGC00259959-01
• Tox21_202410
• BRN 2811946
• NCGC00257116-01
• DTXCID407498
• Isocyanic acid, alpha,alpha,alpha',alpha'-tetramethyl-m-xylylene ester
• W-109822
• CAS-2778-42-9
• EC 220-474-4
• NCGC00164167-01
• META-TETRAMETHYLXYLENE DIISOCYANATE
• Q27294591
• HSDB 7724
• A819191
• B1442
• 1,3-BIS(.ALPHA.-ISOCYANATOISOPROPYL)BENZENE
• SCHEMBL34924
• MFCD00142493
• 1,3-BIS(1-ISOCYANATO-1-METHYLETHYL)BENZENE [HSDB]
• CHEMBL3183020
• NCGC00164167-02
• 2778-42-9
• UNII-YMD74QL0TC
• D95302
• .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-M-PHENYLENEDIMETHYLENE DIISOCYANATE
• EINECS 220-474-4
• m-Bis(1-isocyanato-1-methylethyl)benzene
• +Expand

• MDL： MFCD00142493
• InChIKey： AZYRZNIYJDKRHO-UHFFFAOYSA-N
• Inchi： 1S/C14H16N2O2/c1-13(2,15-9-17)11-6-5-7-12(8-11)14(3,4)16-10-18/h5-8H,1-4H3
• SMILES： O=C=NC(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])N=C=O
• BRN： 2811946

Computed Properties

• Exact Mass: 244.121177757g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.121177757g/mol
• Heavy Atom Count: 18
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.9

Experimental Properties

• Refractive Index: n20/D 1.511(lit.)
• Boiling Point: 106°C/0.9mmHg(lit.)
• Melting Point: -10°C(lit.)
• Flash Point: 153°C(lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 1.06 g/mL at 25 °C(lit.)

1,3-Bis(1-isocyanato-1-methylethyl)benzene Security Information

• Symbol: GHS06 GHS09
• RTECS：CY8480000
• WGK Germany：3
• Safety Instruction： 26-36-61-60-45-36/37-28
• Dangerous goods sign： Xn N T+
• Hazardous Material transportation number：2206
• Hazard Statement： H303-H315-H317-H320-H330-H400
• Warning Statement： P260-P264-P271-P272-P273-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P312-P391-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：I
• Risk Phrases： 20/21/22-36/37/38-43-50/53-48/23-36/38-26
• HazardClass：6.1(b)

1,3-Bis(1-isocyanato-1-methylethyl)benzene Customs Data

• HS CODE：29291090